Cas no 285125-02-2 (4-Cyano-2-(trifluoromethyl)phenylisothiocyanate)

• Product Name: 4-Cyano-2-(trifluoromethyl)phenylisothiocyanate
• CAS No: 285125-02-2
• MF: C₉H₃F₃N₂S
• MW: 228.193730592728
• CID: 2847536
• PubChem ID: 18315963
• Update Time: 2025-11-02

4-Cyano-2-(trifluoromethyl)phenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 285125-02-2
• 2-(Trifluoromethyl)-4-cyanophenyl Isothiocyanate
• SCHEMBL7114407
• 4-Cyano-2-(trifluoromethyl)phenyl isothiocyanate
• 4-Cyano-2-(trifluoromethyl)phenylisothiocyanate
• SY328683
• AKOS037652997
• DTXSID60592739
• FS-6306
• MFCD09800705

• MDL： MFCD09800705
• Inchi： 1S/C9H3F3N2S/c10-9(11,12)7-3-6(4-13)1-2-8(7)14-5-15/h1-3H
• InChI Key： JQJUBCSLYJYXFZ-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(C#N)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 227.99690376Da
• Monoisotopic Mass: 227.99690376Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.2Ų

Additional information on 4-Cyano-2-(trifluoromethyl)phenylisothiocyanate

Comprehensive Guide to 4-Cyano-2-(trifluoromethyl)phenylisothiocyanate (CAS No. 285125-02-2): Properties, Applications, and Market Insights

4-Cyano-2-(trifluoromethyl)phenylisothiocyanate (CAS No. 285125-02-2) is a specialized organic compound widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group and a trifluoromethyl group, makes it a valuable intermediate in synthetic chemistry. This article explores its properties, applications, and emerging trends in the chemical industry.

The compound's isothiocyanate functional group enables it to participate in various coupling reactions, making it a versatile building block for drug discovery. Researchers often search for "4-Cyano-2-(trifluoromethyl)phenylisothiocyanate synthesis" or "CAS 285125-02-2 applications" when investigating its potential. Recent advancements in fluorinated compounds have increased interest in this chemical, particularly for developing novel bioactive molecules.

From a chemical perspective, 4-Cyano-2-(trifluoromethyl)phenylisothiocyanate demonstrates excellent stability under standard laboratory conditions. Its molecular weight of 242.19 g/mol and precise structural formula make it ideal for controlled reactions. The presence of both electron-withdrawing groups (cyano and trifluoromethyl) creates interesting electronic effects that influence its reactivity patterns.

In pharmaceutical applications, this compound serves as a key intermediate for creating heterocyclic compounds with potential therapeutic effects. Many researchers are exploring its use in developing kinase inhibitors and other targeted therapies. The combination of "4-Cyano-2-(trifluoromethyl)phenylisothiocyanate" with "medicinal chemistry" has become a popular search term among drug discovery professionals.

The agrochemical industry also benefits from this compound's unique properties. Its structural features contribute to the development of novel crop protection agents with improved efficacy and environmental profiles. Recent studies have investigated its potential in creating pesticide intermediates, addressing the growing demand for sustainable agricultural solutions.

From a market perspective, the demand for CAS 285125-02-2 has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical sectors. Manufacturers and suppliers often optimize their content for searches like "buy 4-Cyano-2-(trifluoromethyl)phenylisothiocyanate" or "285125-02-2 supplier" to reach potential customers. The compound's niche applications create opportunities for specialized chemical producers.

Quality control is crucial when working with 4-Cyano-2-(trifluoromethyl)phenylisothiocyanate. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and identity. Researchers frequently search for "4-Cyano-2-(trifluoromethyl)phenylisothiocyanate characterization" to find appropriate analytical methods for their work.

Safety considerations for handling this compound follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with any chemical substance. The scientific community continues to investigate its physicochemical properties to expand its potential applications.

Recent publications have highlighted innovative uses of 4-Cyano-2-(trifluoromethyl)phenylisothiocyanate in materials science, particularly in the development of functional polymers and advanced materials. Its ability to form stable covalent bonds with various substrates makes it attractive for surface modification applications.

Looking ahead, the future of CAS 285125-02-2 appears promising as research continues to uncover new applications. The growing interest in fluorinated compounds and specialty chemicals ensures ongoing demand for this versatile intermediate. Researchers and industry professionals alike will continue to explore its potential across multiple scientific disciplines.